molecular formula C12H20OS2 B8585636 3-(Heptyldisulfanyl)-2-methylfuran CAS No. 61197-14-6

3-(Heptyldisulfanyl)-2-methylfuran

Cat. No.: B8585636
CAS No.: 61197-14-6
M. Wt: 244.4 g/mol
InChI Key: BLMJKEVIWIYGSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Heptyldisulfanyl)-2-methylfuran is a useful research compound. Its molecular formula is C12H20OS2 and its molecular weight is 244.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

61197-14-6

Molecular Formula

C12H20OS2

Molecular Weight

244.4 g/mol

IUPAC Name

3-(heptyldisulfanyl)-2-methylfuran

InChI

InChI=1S/C12H20OS2/c1-3-4-5-6-7-10-14-15-12-8-9-13-11(12)2/h8-9H,3-7,10H2,1-2H3

InChI Key

BLMJKEVIWIYGSN-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCSSC1=C(OC=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.57 Grams (0.0050 moles) of 2-methyl-3-furanthiol and 1.32 grams (0.01 moles) of n-heptylmercaptan are dissolved in 12 ml of diethyl ether. 0.8 Grams (0.0075 moles) of sodium carbonate dissolved in 8 ml water is added to the reaction mass. Over a period of 20 minutes, a solution of 1.9 grams (0.0075 moles) of iodine dissolved in 6 ml diethyl ether is added to the reaction mass with stirring until the iodine color remains. The reaction mass is then stirred over a period of 35 minutes.
Quantity
0.005 mol
Type
reactant
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
0.0075 mol
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
1.9 g
Type
reactant
Reaction Step Three
Quantity
6 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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